4,7,8-Trimethyl-6-(2-morpholin-4-ylethyl)-2-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7,8-trimethyl-6-(2-morpholin-4-ylethyl)-2-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C27H30N6O3/c1-18-19(2)33-23-24(28-26(33)31(18)12-11-30-13-15-36-16-14-30)29(3)27(35)32(25(23)34)17-21-9-6-8-20-7-4-5-10-22(20)21/h4-10H,11-17H2,1-3H3
• InChI Key: HGTAUSXTGOZFQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCOCC4)N(C(=O)N(C3=O)CC5=CC=CC6=CC=CC=C65)C)C
• Molecular Formula: C27H30N6O3
• Molecular Weight: 486.6 g/mol

Description

4,7,8-Trimethyl-6-(2-morpholin-4-ylethyl)-2-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C27H30N6O3 and its molecular weight is 486.576. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiproliferative Activity

Research on compounds structurally related to "4,7,8-Trimethyl-6-(2-morpholin-4-ylethyl)-2-(naphthalen-1-ylmethyl)purino[7,8-a]imidazole-1,3-dione" has shown promising anticancer and antiproliferative properties. For instance, a study by Liu et al. (2018) on 2-substituted-1-(2-morpholinoethyl)-1H-naphtho[2,3-d]imidazole-4,9-diones revealed significant cytotoxicity against various human cancer cell lines, including breast, cervical, and lung carcinomas, highlighting the potential of these compounds in anticancer drug development (Liu, Zhang, Zhang, & Yan, 2018).

Antioxidant Properties

Additionally, compounds with structural similarities have been evaluated for their antioxidant capabilities. Gouda (2012) synthesized new pyrazolopyridine derivatives demonstrating significant antioxidant activities, suggesting potential therapeutic applications in managing oxidative stress-related diseases (Gouda, 2012).

Antibacterial and Antifungal Activities

The compound's structural analogs also exhibit broad-spectrum antibacterial and antifungal effects. Choudhari et al. (2020) reported the synthesis of imidazole-based 1,4-naphthoquinones showing promising activity against multiple bacterial and fungal strains, underscoring the potential of these derivatives in addressing multi-drug resistant infections (Choudhari, Salunke-Gawali, Chakravarty, Shaikh, Lande, Gejji, Rao, Satpute, Puranik, & Gonnade, 2020).